(2S,3aS,6aS)-2-(methanesulfonylmethyl)-octahydrocyclopenta[b]pyrrole hydrochloride

• CAS No.: 2624108-55-8
• Molecular Formula: C9H18ClNO2S
• Molecular Weight: 239.76 g/mol
• IUPAC Name: (2S,3aS,6aS)-2-(methylsulfonylmethyl)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole;hydrochloride
• InChI: InChI=1S/C9H17NO2S.ClH/c1-13(11,12)6-8-5-7-3-2-4-9(7)10-8;/h7-10H,2-6H2,1H3;1H/t7-,8-,9-;/m0./s1
• InChI Key: SUYRWFOJKISVBY-YWUTZLAHSA-N
• Isomeric SMILES: CS(=O)(=O)C[C@@H]1C[C@@H]2CCC[C@@H]2N1.Cl
• Canonical SMILES: CS(=O)(=O)CC1CC2CCCC2N1.Cl

Description

This compound is a bicyclic pyrrolidine derivative characterized by its stereospecific octahydrocyclopenta[b]pyrrole core. The hydrochloride salt improves solubility and crystallinity, critical for pharmaceutical applications. The stereochemistry (2S,3aS,6aS) ensures precise spatial orientation, influencing binding affinity and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Analogues

Ramipril and Derivatives

• Ramipril (C₂₃H₃₂N₂O₅): A prodrug ACE inhibitor with a (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole core. Key differences include: Substituent: A propanoyl-L-alanine-ethyl ester group at the 1-position instead of methanesulfonylmethyl. Pharmacological Role: Hydrolyzed to ramiprilat (active diacid), targeting angiotensin-converting enzyme (ACE) . Ramiprilat (C₁₉H₂₈N₂O₅): The active metabolite lacks the ethyl ester, enhancing ACE binding via free carboxylates .

Benzyl Esters

• Benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate hydrochloride (C₁₅H₂₀ClNO₂): Substituent: Benzyl ester at the 2-position. Role: Intermediate in ramipril synthesis; hydrolyzed to free carboxylic acid during hydrogenation .

Hydroxymethyl and Methanethiol Derivatives

• [(2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrol-2-yl]methanol hydrochloride (C₈H₁₆ClNO): Substituent: Hydroxymethyl (-CH₂OH) group. Reactivity: A precursor for functionalization (e.g., sulfonation to the target compound) .
• (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrol-2-yl]methanethiol hydrochloride (C₈H₁₆ClNS):
  • Substituent: Methanethiol (-CH₂SH) group.
  • Stability: Thiol group increases susceptibility to oxidation compared to sulfonyl .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituent	Solubility (Water)	LogP
Target Compound	C₈H₁₆ClNO	177.68	Methanesulfonylmethyl	High (HCl salt)	0.12*
Ramipril	C₂₃H₃₂N₂O₅	416.52	Ethyl ester, propanoyl	Moderate	3.5
Benzyl Ester Hydrochloride	C₁₅H₂₀ClNO₂	281.78	Benzyl ester	Low	2.8
Methanethiol Hydrochloride	C₈H₁₆ClNS	193.73	Methanethiol	Moderate	1.2

*Estimated via computational modeling.